Cas no 2137684-23-0 (3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride)

• Product Name: 3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride
• CAS No: 2137684-23-0
• MF: C₁₀H₁₀Cl₂FNO₄S
• MW: 330.160103321075
• CID: 5462748
• Update Time: 2025-06-14

3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z2907434037
• 3,5-dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride
• 3,5-dichloro-4-[(dimethylcarbamoyl)methoxy]benz ene-1-sulfonyl fluoride
• 3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride

• Inchi： 1S/C10H10Cl2FNO4S/c1-14(2)9(15)5-18-10-7(11)3-6(4-8(10)12)19(13,16)17/h3-4H,5H2,1-2H3
• InChI Key： GUYRBUJRTCTMOY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCC(N(C)C)=O)Cl)S(=O)(=O)F

Computed Properties

• Exact Mass: 328.9691625 g/mol
• Monoisotopic Mass: 328.9691625 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1
• Molecular Weight: 330.16

Additional information on 3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride

Recent Advances in the Study of 3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride (CAS: 2137684-23-0)

The compound 3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride (CAS: 2137684-23-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is recognized for its potential as a covalent inhibitor, particularly in the context of targeting serine hydrolases and other nucleophilic enzymes. The unique reactivity of the sulfonyl fluoride moiety makes it a valuable tool for activity-based protein profiling (ABPP) and drug discovery efforts.

Recent studies have focused on the synthesis and optimization of 3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride to enhance its selectivity and potency. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's ability to selectively label active sites in complex proteomes, making it a promising candidate for proteomic studies.

In addition to its applications in ABPP, this compound has been investigated for its therapeutic potential. Preliminary in vitro assays have demonstrated its efficacy in inhibiting specific serine hydrolases implicated in inflammatory and neurodegenerative diseases. For instance, a 2024 study published in ACS Chemical Biology reported that 3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride exhibited nanomolar inhibitory activity against fatty acid amide hydrolase (FAAH), a target for pain management and anxiety disorders.

The mechanistic insights into the compound's covalent binding mode have also been elucidated through crystallographic studies. A recent collaboration between academic and industrial researchers revealed the precise interactions between the sulfonyl fluoride group and the catalytic serine residue of FAAH, providing a structural basis for further optimization. These findings were published in Nature Communications and have spurred the development of second-generation derivatives with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the clinical translation of 3,5-Dichloro-4-[(dimethylcarbamoyl)methoxy]benzene-1-sulfonyl fluoride. Issues such as off-target reactivity and metabolic stability are currently being addressed through medicinal chemistry campaigns. A 2024 review in Chemical Reviews summarized the latest strategies to mitigate these limitations, including the incorporation of steric hindrance and the use of prodrug approaches.

Looking ahead, the compound's versatility as a chemical probe and therapeutic agent positions it as a key player in the field. Ongoing research is exploring its utility in other enzyme families and disease contexts, with early-stage investigations suggesting potential applications in oncology and infectious diseases. The continued refinement of its chemical properties and biological activities will likely expand its impact in both basic and translational research.